Cas no 600120-74-9 (3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 600120-74-9
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5776274
• PubChem ID: 60675480
• Update Time: 2025-06-07

3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS009039635
• EN300-1020164
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 600120-74-9
• 3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H11NO4/c1-2-6-16-11(15)12-9-5-3-4-8(7-9)10(13)14/h2-5,7H,1,6H2,(H,12,15)(H,13,14)
• InChI Key： QNLIQQWSXSZXAH-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Professional Introduction to 3-{(prop-2-en-1-yloxy)carbonylamino}benzoic Acid (CAS No. 600120-74-9)

3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, chemically designated as CAS No. 600120-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a prop-2-en-1-yloxy carbonylamino substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid consists of a benzoic acid core substituted with an amino group that is further acylated by a prop-2-enyl ether moiety. This configuration allows for versatile modifications and interactions with biological targets, which has been explored in numerous research studies. The compound's solubility profile and stability under various conditions make it an attractive candidate for further chemical and biological investigations.

In recent years, there has been a surge in interest regarding benzoic acid derivatives due to their potential applications in drug discovery. Specifically, the prop-2-enyl ether group in 3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been investigated for its ability to enhance binding affinity and selectivity in protein-targeted therapies. Studies have demonstrated that such modifications can improve the pharmacokinetic properties of lead compounds, leading to more effective therapeutic outcomes.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of pharmaceutical intermediates. The benzoic acid derivative core is a common scaffold in medicinal chemistry, and modifications at the amino and ester positions offer a rich palette for structural diversity. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways, such as kinases and proteases. These enzymes are often implicated in diseases like cancer, inflammation, and neurodegeneration.

The synthetic pathways involving 3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid have been optimized for efficiency and scalability, making it a practical choice for industrial applications. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity levels. These advancements underscore the compound's significance in modern synthetic organic chemistry.

From a biological perspective, the bioactivity of 3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results in models of inflammation and pain management, where the compound exhibits inhibitory effects on key mediators without significant side effects. The molecular interactions between this compound and its target proteins have been elucidated using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

The pharmacological profile of 3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is further enhanced by its ability to cross the blood-brain barrier, making it a potential candidate for central nervous system (CNS) disorders. Recent studies have explored its efficacy in animal models of neurodegenerative diseases, where it demonstrates protective effects against oxidative stress and neuroinflammation. These findings highlight the compound's therapeutic potential beyond traditional applications.

In conclusion, 3-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 600120-74-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug development, coupled with its promising biological activity, positions it as a cornerstone in modern medicinal chemistry research. As scientific understanding continues to evolve, this compound is likely to play an even greater role in the discovery and development of novel therapeutics.